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Compound of Interest

Compound Name: 2,2'-Dichloro bisphenol A-d12

Cat. No.: B12392703 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the quality control and analysis of

2,2'-Dichloro bisphenol A-d12, a deuterated internal standard crucial for accurate

quantification in mass spectrometry-based studies. The following sections detail the typical

specifications, analytical methodologies, and data interpretation associated with a Certificate of

Analysis for this compound.

Quantitative Data Summary
The analytical data for a representative lot of 2,2'-Dichloro bisphenol A-d12 is summarized in

the tables below. These values are indicative of a high-quality standard suitable for demanding

research applications.

Table 1: General Properties and Identification
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Parameter Specification Result

Chemical Formula C₁₅H₂D₁₂Cl₂O₂ C₁₅H₂D₁₂Cl₂O₂

Molecular Weight 309.25 g/mol 309.25 g/mol [1]

CAS Number 87848-99-5 87848-99-5[1]

Appearance White to off-white solid Conforms

Solubility
Soluble in Methanol,

Acetonitrile, DMSO
Conforms

Identity (¹H-NMR) Conforms to structure Conforms

Identity (MS) Conforms to structure Conforms

Table 2: Purity and Isotopic Enrichment

Parameter Method Specification Result

Chemical Purity HPLC-UV ≥ 98.0% 99.5%

Isotopic Enrichment Mass Spectrometry ≥ 99 atom % D 99.6 atom % D

Deuteration Pattern
¹H-NMR & Mass

Spectrometry

Consistent with d12

labeling
Conforms

Experimental Protocols
Detailed methodologies for the key analytical experiments are provided below. These protocols

are representative of the rigorous quality control processes employed for stable isotope-labeled

standards.

High-Performance Liquid Chromatography (HPLC) for
Chemical Purity

Objective: To determine the chemical purity of 2,2'-Dichloro bisphenol A-d12 by separating

it from any non-deuterated or other impurities.
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Instrumentation: A standard HPLC system equipped with a UV detector.

Method:

Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).

Mobile Phase: A gradient of acetonitrile and water.

Flow Rate: 1.0 mL/min.

Detection: UV at 280 nm.

Sample Preparation: A solution of the test article is prepared in the mobile phase.

Analysis: The percentage purity is calculated based on the area of the main peak relative

to the total peak area.

Mass Spectrometry (MS) for Isotopic Enrichment and
Identity

Objective: To confirm the molecular weight and determine the isotopic enrichment of the

deuterated compound.

Instrumentation: A high-resolution mass spectrometer, often coupled with a liquid

chromatography system (LC-MS).

Method:

Ionization Mode: Electrospray Ionization (ESI) in negative mode.

Analysis: The mass spectrum is analyzed to confirm the mass of the parent ion

corresponding to 2,2'-Dichloro bisphenol A-d12.

Isotopic Enrichment Calculation: The relative intensities of the isotopic peaks are used to

calculate the percentage of the d12 isotopologue.
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Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Confirmation

Objective: To confirm the chemical structure and the positions of deuteration.

Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

Method:

Solvent: A deuterated solvent such as methanol-d4 or chloroform-d.

Analysis: The ¹H-NMR spectrum is acquired. The absence of signals in the regions

corresponding to the deuterated positions and the presence of expected signals for the

non-deuterated protons confirm the structure and deuteration pattern.

Visualized Workflows and Relationships
The following diagrams illustrate the logical flow of the quality control process and the interplay

between different analytical techniques.
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Figure 1: Quality Control Workflow for 2,2'-Dichloro bisphenol A-d12.
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Figure 2: Interrelation of Analytical Techniques and Derived Data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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